Cas no 123207-61-4 (3-(2,2,2-Trifluoroethoxy)aniline)

• Product Name: 3-(2,2,2-Trifluoroethoxy)aniline
• CAS No: 123207-61-4
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD07432790
• CID: 1024857
• PubChem ID: 4770944
• Update Time: 2025-05-20

3-(2,2,2-Trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-Trifluoroethoxy)aniline
• 3-(2,2,2-TRIFLUOROETHOXY)PHENYLAMINE
• AC1NHTUP
• AC1Q51RB
• ACMC-209aoc
• ANW-18106
• MolPort-000-894-890
• SBB024303
• SureCN6272103
• Benzenamine, 3-(2,2,2-trifluoroethoxy)-
• MFCD07432790
• 3-(2,2,2-trifluoro-ethoxy)-phenylamine
• F1967-9296
• CS-0206954
• SCHEMBL6272103
• NCGC00327437-01
• AKOS000130327
• 123207-61-4
• DTXSID90406395
• A890833
• EN300-57330
• BS-13800
• YEA20761
• AB01003217-01
• AB01003217-03
• STK346987

• MDL： MFCD07432790
• Inchi： 1S/C8H8F3NO/c9-8(10,11)5-13-7-3-1-2-6(12)4-7/h1-4H,5,12H2
• InChI Key： IJIAMVTVXHRYIT-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,2,2-Trifluoroethoxy)aniline

3-(2,2,2-Trifluoroethoxy)aniline: A Comprehensive Overview

3-(2,2,2-Trifluoroethoxy)aniline (CAS No. 123207-61-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with a trifluoroethoxy group. The trifluoroethoxy group introduces a strong electron-withdrawing effect, making this compound highly reactive in various chemical reactions. This property has led to its application in the synthesis of advanced materials, pharmaceuticals, and agrochemicals.

The synthesis of 3-(2,2,2-Trifluoroethoxy)aniline involves a multi-step process that typically begins with the preparation of the trifluoroethoxy intermediate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reaction between the aniline derivative and the trifluoroethoxy group. These methods not only improve yield but also reduce the environmental footprint of the production process.

One of the most promising applications of 3-(2,2,2-Trifluoroethoxy)aniline lies in its use as an intermediate in pharmaceutical chemistry. The compound's ability to form stable bonds with other functional groups makes it ideal for drug design. Recent studies have highlighted its potential in developing novel anti-inflammatory agents and antiviral drugs. For example, a research team at the University of California successfully utilized this compound as a key intermediate in synthesizing a new class of HIV inhibitors.

In addition to its pharmaceutical applications, 3-(2,2,2-Trifluoroethoxy)aniline has found utility in the field of materials science. Its electron-withdrawing properties make it a valuable component in the development of advanced polymers and coatings. A study published in *Advanced Materials* demonstrated that incorporating this compound into polymer matrices significantly enhances their thermal stability and mechanical strength. This finding opens up new possibilities for its use in high-performance materials for aerospace and automotive industries.

The environmental impact of 3-(2,2,2-Trifluoroethoxy)aniline has also been a topic of recent research. Scientists are investigating its biodegradation pathways and potential toxicity to aquatic life. Preliminary results suggest that under certain conditions, the compound can undergo rapid hydrolysis, reducing its persistence in the environment. However, further studies are needed to fully understand its ecological implications.

In conclusion, 3-(2,2,2-Trifluoroethoxy)aniline (CAS No. 123207-61-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool in drug discovery and materials development. As research continues to uncover new insights into its synthesis and applications, this compound is poised to play an even greater role in advancing modern science and technology.